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An objective analysis of the scientific evidence supporting the traditional medicinal applications

of Digitaria abyssinica, with a focus on its validated antifungal properties against Candida

albicans. This guide provides a comparative look at its efficacy, mechanisms of action, and

alternative therapies, supported by experimental data for researchers, scientists, and drug

development professionals.

Digitaria abyssinica, commonly known as East African couch grass, has a history of use in

traditional medicine across Africa for a variety of ailments. Traditional applications include the

treatment of urinary tract infections (UTIs), particularly gonorrhea and candidiasis, as well as

flu, diarrhea, liver diseases, hernia, malaria, yellow fever, and for wound healing.[1][2][3][4]

While the ethnobotanical record is rich, scientific validation of these uses is still emerging. This

guide focuses on the scientifically validated antifungal properties of D. abyssinica and

compares its performance with other alternatives, providing a resource for further research and

development.

Antifungal Activity Against Uropathogens
Recent scientific investigation has focused on validating the traditional use of D. abyssinica

rhizome decoctions for treating UTIs. A key study evaluated the antimicrobial activity of

aqueous, methanol, and dichloromethane:methanol extracts of D. abyssinica rhizomes against

several uropathogenic microorganisms.

The study's findings provide scientific evidence supporting the traditional use of the plant for

treating candidiasis.[1][3] Notably, both aqueous and methanol extracts demonstrated
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significant antifungal activity against Candida albicans.[1][4][5][6] However, the extracts did not

show any antibacterial activity against the tested bacteria, Staphylococcus aureus, Escherichia

coli, and Neisseria gonorrhoeae, at the concentrations evaluated.[1][4][5]

Quantitative Antimicrobial Data
The antifungal efficacy of Digitaria abyssinica extracts against Candida albicans is summarized

in the table below.

Extract
Minimum Inhibitory
Concentration
(MIC) (mg/mL)

Minimum
Fungicidal
Concentration
(MFC) (mg/mL)

Zone of Inhibition
(mm) at 500 mg/mL

Aqueous 31.25 62.5 16.33 ± 0.82

Methanol 31.25 125 14.7 ± 0.67

Dichloromethane:Met

hanol (1:1)
62.5 250 11.33 ± 0.33

Fluconazole (Positive

Control)
0.00195 0.0039 26.33 ± 0.88

Distilled Water

(Negative Control)
- - 0

Data sourced from Lemayian et al., 2023.

Comparative Analysis with Alternative Herbal
Antifungals
Several other medicinal plants and their extracts are traditionally used and scientifically

recognized for their anti-Candida activity. A comparison with D. abyssinica provides context for

its potential as a therapeutic agent.
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Herbal Alternative Active Compounds
Reported MIC against C.
albicans

Garlic (Allium sativum) Allicin
Varies (extracts and pure

compounds)

Oregano (Origanum vulgare) Carvacrol, Thymol <0.03% (Carvacrol)

Tea Tree Oil (Melaleuca

alternifolia)
Terpinen-4-ol Varies

Horopito (Pseudowintera

colorata)
Polygodial Varies

Phytochemical Composition and Safety Profile
Phytochemical screening of D. abyssinica rhizome extracts revealed the presence of several

secondary metabolites known for their biological activities.[4][6] These include saponins,

phenolics, alkaloids, cardiac glycosides, tannins, flavonoids, steroids, and terpenes.[4][6]

Acute oral toxicity studies in animal models have indicated a good safety profile for the

extracts. The median lethal dose (LD50) for aqueous, methanol, and

dichloromethane:methanol extracts was found to be greater than 2000 mg/kg body weight, with

no observed behavioral changes or mortality in the test subjects.[3][4]

Experimental Protocols
Preparation of Plant Extracts
The rhizomes of D. abyssinica were collected, dried, and ground into a powder. The powdered

material was then subjected to extraction using distilled water, methanol, and a 1:1 mixture of

dichloromethane and methanol to obtain the respective crude extracts.

Phytochemical Screening
Standard qualitative phytochemical screening methods were employed to detect the presence

of various classes of secondary metabolites in the powdered rhizome and its extracts. These

tests included:
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Saponins: Froth test.

Phenols: Ferric chloride test.

Alkaloids: Dragendorff’s and Mayer’s tests.

Tannins, Flavonoids, Steroids, Terpenoids, Glycosides, and Coumarins: Standard

colorimetric assays.

Antimicrobial Susceptibility Testing
The antifungal activity of the extracts was determined using the disk diffusion method and

microbroth dilution techniques.

Disk Diffusion Method: Sterile filter paper discs impregnated with the extracts at a

concentration of 500 mg/mL were placed on agar plates inoculated with Candida albicans.

The plates were incubated, and the diameter of the zone of inhibition was measured.

Microbroth Dilution Method: This method was used to determine the Minimum Inhibitory

Concentration (MIC) and Minimum Fungicidal Concentration (MFC). Serial dilutions of the

extracts were prepared in a 96-well microtiter plate and incubated with a standardized

inoculum of C. albicans. The MIC was determined as the lowest concentration of the extract

that inhibited visible growth. The MFC was determined by subculturing the contents of the

wells with no visible growth onto fresh agar plates.

Visualizing Experimental Workflows and Potential
Mechanisms
To clarify the experimental process and the potential antifungal mechanisms of action of the

phytochemicals present in Digitaria abyssinica, the following diagrams are provided.
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Caption: Experimental workflow for validating the antifungal activity of Digitaria abyssinica.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b009060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The phytochemicals identified in D. abyssinica likely contribute to its antifungal activity through

various mechanisms. Saponins and flavonoids, for instance, are known to disrupt the integrity

of the fungal cell membrane.[7][8][9][10][11] Phenolic compounds can also interfere with fungal

cell processes and induce oxidative stress.[2][12][13][14]
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Caption: Postulated antifungal mechanisms of D. abyssinica phytochemicals against C.

albicans.

Conclusion and Future Directions
The available scientific evidence strongly supports the traditional use of Digitaria abyssinica for

the treatment of candidiasis. The plant's rhizome extracts, particularly aqueous and methanolic

preparations, exhibit potent antifungal activity against Candida albicans. The presence of a

diverse array of phytochemicals with known antimicrobial properties likely accounts for this

efficacy.
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While the antifungal properties are validated, scientific evidence for other traditional uses of D.

abyssinica, such as for treating viral infections, diarrhea, or liver ailments, is currently lacking in

the scientific literature. Further research is warranted to explore these other ethnobotanical

claims.

For drug development professionals, D. abyssinica represents a promising source of novel

antifungal compounds. Future research should focus on bioassay-guided fractionation to

isolate and identify the specific compounds responsible for the anti-Candida activity. Elucidating

the precise molecular targets and signaling pathways affected by these compounds will be

crucial for developing new and effective antifungal therapies. Sub-acute and chronic toxicity

studies are also necessary to establish the long-term safety of using D. abyssinica extracts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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